Cas no 2229233-57-0 (2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid)

2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid
- EN300-1766500
- 2229233-57-0
-
- Inchi: 1S/C10H11NO6/c1-10(15,9(13)14)5-6-2-3-8(12)7(4-6)11(16)17/h2-4,12,15H,5H2,1H3,(H,13,14)
- InChI Key: KXJJGHYGQUVKIT-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)(C)CC1C=CC(=C(C=1)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 241.05863707g/mol
- Monoisotopic Mass: 241.05863707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 124Ų
- XLogP3: 1.3
2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1766500-10.0g |
2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid |
2229233-57-0 | 10g |
$5467.0 | 2023-06-03 | ||
Enamine | EN300-1766500-0.1g |
2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid |
2229233-57-0 | 0.1g |
$1119.0 | 2023-09-20 | ||
Enamine | EN300-1766500-0.5g |
2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid |
2229233-57-0 | 0.5g |
$1221.0 | 2023-09-20 | ||
Enamine | EN300-1766500-1.0g |
2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid |
2229233-57-0 | 1g |
$1272.0 | 2023-06-03 | ||
Enamine | EN300-1766500-5g |
2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid |
2229233-57-0 | 5g |
$3687.0 | 2023-09-20 | ||
Enamine | EN300-1766500-5.0g |
2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid |
2229233-57-0 | 5g |
$3687.0 | 2023-06-03 | ||
Enamine | EN300-1766500-2.5g |
2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid |
2229233-57-0 | 2.5g |
$2492.0 | 2023-09-20 | ||
Enamine | EN300-1766500-0.25g |
2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid |
2229233-57-0 | 0.25g |
$1170.0 | 2023-09-20 | ||
Enamine | EN300-1766500-1g |
2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid |
2229233-57-0 | 1g |
$1272.0 | 2023-09-20 | ||
Enamine | EN300-1766500-0.05g |
2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid |
2229233-57-0 | 0.05g |
$1068.0 | 2023-09-20 |
2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid Related Literature
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Michael J. Hertaeg,Heather McLiesh,Julia Walker,Gil Garnier Analyst, 2021,146, 6970-6980
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Benjamin P. de Laune,Mariana J. Whitaker,Jose F. Marco,Michael F. Thomas,Frank J. Berry,Martin R. Lees,Colin Greaves J. Mater. Chem. C, 2017,5, 4985-4995
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Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
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Shi-Lu Zheng,Yun-Xiang Zou,Zhong Wen,Jia-Fu Lin,Ling-Hui Gu,Long Chen Org. Biomol. Chem., 2021,19, 6812-6816
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Zhiguo Xia,Shihai Miao,Mingyue Chen,Quanlin Liu J. Mater. Chem. C, 2016,4, 1336-1344
Additional information on 2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid
Introduction to 2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid (CAS No. 2229233-57-0)
2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid, identified by the CAS number 2229233-57-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, with its unique structural features, exhibits promising properties that make it a valuable candidate for further investigation in drug development and therapeutic applications.
The molecular structure of 2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid consists of a hydroxyl group at the 2-position, a 4-hydroxy-3-nitrophenyl moiety at the 3-position, and a 2-methylpropanoic acid side chain. This arrangement imparts distinct chemical reactivity and biological potential, making it an intriguing subject for synthetic chemists and medicinal biologists alike.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, oxidative stress, and cellular signaling. The presence of both hydroxyl and nitro groups in 2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid suggests that it may possess antioxidant and anti-inflammatory properties. These characteristics are particularly relevant in the context of chronic diseases where oxidative damage and inflammation play a pivotal role.
Current research in the field of natural product-inspired drug design has highlighted the importance of polyphenolic derivatives in addressing various health conditions. The structural motif of 2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid aligns well with this trend, as it incorporates elements commonly found in bioactive molecules derived from plants and microbial sources. Studies have shown that similar compounds can interact with multiple targets within biological systems, leading to synergistic therapeutic effects.
The synthesis of 2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic asymmetric hydrogenation and transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. These techniques not only enhance the scalability of production but also improve the overall quality of the final product.
From a pharmacological perspective, 2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid has shown potential in preclinical studies as a modulator of enzyme activity and receptor binding. Its ability to interact with proteins involved in metabolic pathways could make it a candidate for treating metabolic disorders. Additionally, its nitro group may serve as a handle for further derivatization, allowing researchers to fine-tune its biological activity for specific therapeutic applications.
The compound's stability under various storage conditions is another critical factor that influences its suitability for industrial applications. Research has demonstrated that 2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid maintains its structural integrity when stored at controlled temperatures and pH levels. This stability is essential for ensuring consistent performance during formulation into drug products and during transportation to end-users.
In conclusion, 2-hydroxy-3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid (CAS No. 2229233-57-0) represents a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure, coupled with its demonstrated biological potential, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound is likely to play an increasingly significant role in addressing complex health challenges.
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